4,5,6,7-tetrahydro-4-(2-(morpholin-4-yl)ethyl)-1-phenyl-1H-indazole

• CAS RN: 878020-71-4
• Molecular Formula: C19H25N3O
• Molecular Weight: 311.4 g/mol
• IUPAC Name: 4-[2-(1-phenyl-4,5,6,7-tetrahydroindazol-4-yl)ethyl]morpholine
• InChI: InChI=1S/C19H25N3O/c1-2-6-17(7-3-1)22-19-8-4-5-16(18(19)15-20-22)9-10-21-11-13-23-14-12-21/h1-3,6-7,15-16H,4-5,8-14H2
• InChI Key: NTRXRHOREDBYQW-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=C(C1)N(N=C2)C3=CC=CC=C3)CCN4CCOCC4

Description

4,5,6,7-tetrahydro-4-(2-(morpholin-4-yl)ethyl)-1-phenyl-1H-indazole is a useful research compound. Its molecular formula is C19H25N3O and its molecular weight is 311.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-(2-chloroethyl)-4,5,6,7-tetrahydro-1-phenyl-1H-indazole (423 mg, 1.62 mmol), K2CO3 (336 mg, 2.43 mmol), morpholin (0.42 mL, 4.87 mmol) and a catalytic amount of KI in 20 mL of DMF is heated to reflux during 18 hours. The solvent is eliminated at reduced pressure, the crude is diluted with ethyl acetate, washed with water, and the organic phase is evaporated at reduced pressure. The resultant crude is purified by chromatography on silica-gel to obtain 4,5,6,7-tetrahydro-4-(2-(morpholin-4-yl)ethyl)-1-phenyl-1H-indazole (384 mg, 1.23 mmol, 76%, oil)